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Compound of Interest

Compound Name: Gageotetrin C

Cat. No.: B12379573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gageotetrin C is a linear lipopeptide isolated from the marine bacterium Bacillus subtilis. It has

garnered interest within the scientific community due to its notable antimicrobial and antifungal

activities, coupled with low cytotoxicity against human cell lines. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Gageotetrin C,

detailed experimental protocols for its study, and an examination of its proposed mechanism of

action.

Physicochemical Properties
Gageotetrin C is a complex molecule comprising a tetrapeptide moiety linked to a novel fatty

acid. Its fundamental properties have been characterized through various analytical

techniques.

Tabulated Physical and Chemical Data
The following table summarizes the key quantitative data available for Gageotetrin C.
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Property Value Source

Molecular Formula C37H68N4O9 PubChem CID: 102225145

Molecular Weight 713.0 g/mol PubChem CID: 102225145

Monoisotopic Mass 712.49862976 Da PubChem CID: 102225145

IUPAC Name

(2S)-2-[[(2S)-2-[[(2S)-2-

[[(2S)-4-carboxy-2-[[(3R)-3-

hydroxy-8,10-

dimethyldodecanoyl]amino]but

anoyl]amino]-4-

methylpentanoyl]amino]-4-

methylpentanoyl]amino]-4-

methylpentanoic acid

PubChem CID: 102225145

Appearance
Amorphous solid (inferred from

related compounds)
[1]

Melting Point Not available

Solubility Not available

HR-ESIMS ([M+H]+) m/z 713.5078 [2]

Experimental Protocols
Detailed experimental methodologies for the isolation, structural elucidation, and bioactivity

assessment of Gageotetrin C have been established, primarily based on the protocols

developed for closely related lipopeptides produced by Bacillus subtilis.[1]

Isolation and Purification of Gageotetrin C
The following workflow outlines the general procedure for obtaining pure Gageotetrin C from

Bacillus subtilis culture.
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Caption: Isolation and Purification Workflow for Gageotetrin C.

Methodology:
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Fermentation: The Bacillus subtilis strain is cultured in a suitable broth medium under

optimized conditions of salinity, pH, and temperature to maximize the production of

secondary metabolites.[1]

Extraction: The fermentation broth is subjected to solvent extraction, typically with ethyl

acetate, to isolate the lipopeptides from the aqueous medium.[1]

Purification: The crude extract is then purified using a combination of chromatographic

techniques. Flash column chromatography is often employed for initial fractionation, followed

by reversed-phase high-performance liquid chromatography (HPLC) to achieve high purity of

Gageotetrin C.[1]

Structural Elucidation
The chemical structure of Gageotetrin C was determined using a combination of spectroscopic

methods.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESIMS)

is used to determine the exact molecular weight and molecular formula of the compound.[2]

NMR Spectroscopy: 1D (1H and 13C) and 2D (COSY, HSQC, HMBC) nuclear magnetic

resonance spectroscopy are employed to elucidate the planar structure, including the amino

acid sequence and the fatty acid chain.

Chiral Analysis: The absolute stereochemistry of the amino acid residues is typically

determined by acid hydrolysis followed by derivatization with a chiral reagent (e.g., Marfey's

reagent) and subsequent chromatographic analysis.[1]

Antimicrobial Activity Assay
The antimicrobial potency of Gageotetrin C is commonly evaluated using a standard broth

microdilution method to determine the Minimum Inhibitory Concentration (MIC).
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Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Methodology:

A two-fold serial dilution of Gageotetrin C is prepared in a 96-well microtiter plate.

Each well is inoculated with a standardized suspension of the target bacterium or fungus.

The plates are incubated under conditions suitable for the growth of the microorganism.

The MIC is determined as the lowest concentration of Gageotetrin C that completely inhibits

visible microbial growth.

Mechanism of Action
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The precise signaling pathways involved in the antimicrobial action of Gageotetrin C have not

been fully elucidated. However, based on studies of other linear lipopeptides from Bacillus

subtilis, a general mechanism of action has been proposed. The primary target is believed to

be the microbial cell membrane.[3][4]
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Caption: Proposed Antimicrobial Mechanism of Action for Gageotetrin C.

The antimicrobial activity of linear lipopeptides like Gageotetrin C is thought to be a multi-step

process:
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Electrostatic Interaction: The lipopeptide initially interacts with the microbial cell membrane.

Membrane Perturbation: The fatty acid portion of the molecule inserts into the hydrophobic

core of the cell membrane, leading to the formation of pores or channels.[3] This disrupts the

integrity of the membrane.

Ion Leakage: The formation of pores leads to an uncontrolled flux of ions across the

membrane, causing depolarization and disrupting essential cellular processes.

Cell Death: The loss of membrane potential and essential ions ultimately results in cell death.

In addition to direct membrane disruption, other mechanisms that may contribute to the

antimicrobial effects of Bacillus lipopeptides include the inhibition of cell wall synthesis and the

disruption of quorum sensing and biofilm formation.[3][5]

Biological Activity
Gageotetrin C exhibits potent antimicrobial activity against a range of bacteria and fungi, with

reported MIC values in the range of 0.01–0.06 μM.[6][7] Notably, it has been shown to have no

significant cytotoxicity against human cancer cell lines, with a GI50 value greater than 30

μg/ml.[6][7] This favorable therapeutic window highlights its potential as a lead compound for

the development of new anti-infective agents.

Conclusion
Gageotetrin C is a promising antimicrobial lipopeptide with well-defined chemical properties

and a proposed mechanism of action centered on microbial membrane disruption. The detailed

experimental protocols for its study, along with its potent and selective bioactivity, make it an

important subject for further research in the fields of natural product chemistry, microbiology,

and drug development. Future investigations are warranted to fully elucidate its specific

molecular targets and to explore its therapeutic potential in preclinical and clinical settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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